Cas no 19415-40-8 (2-(chloromethyl)-4-fluoro-1-methoxybenzene)

2-(chloromethyl)-4-fluoro-1-methoxybenzene structure
19415-40-8 structure
Product Name:2-(chloromethyl)-4-fluoro-1-methoxybenzene
CAS No:19415-40-8
MF:C8H8ClFO
MW:174.599925041199
CID:159924
PubChem ID:302686
Update Time:2025-04-19

2-(chloromethyl)-4-fluoro-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-(chloromethyl)-4-fluoro-1-methoxy-
    • 2-(CHLOROMETHYL)-4-FLUORO-1-METHOXYBENZENE
    • 2-chloromethyl-4-fluoroanisole
    • 2-chloromethyl-4-fluoro-1-methoxy-benzene
    • 5-fluoro-2-methoxybenzyl chloride
    • AC1L712A
    • AC1Q45DK
    • CTK4E1451
    • NSC190370
    • SureCN1714408
    • Z57040488
    • 5-fluoro-2 methoxybenzyl chloride
    • 19415-40-8
    • NSC-190370
    • AKOS008967659
    • MFCD06362467
    • EN300-11220
    • SCHEMBL1714408
    • FOTSHPRQKUKARE-UHFFFAOYSA-N
    • DTXSID10307214
    • 2-(chloromethyl)-4-fluoro-1-methoxybenzene
    • MDL: MFCD06362467
    • Inchi: 1S/C8H8ClFO/c1-11-8-3-2-7(10)4-6(8)5-9/h2-4H,5H2,1H3
    • InChI Key: FOTSHPRQKUKARE-UHFFFAOYSA-N
    • SMILES: ClCC1C=C(C=CC=1OC)F

Computed Properties

  • Exact Mass: 174.02484
  • Monoisotopic Mass: 174.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.201
  • Boiling Point: 223.7°Cat760mmHg
  • Flash Point: 89.1°C
  • Refractive Index: 1.499
  • PSA: 9.23

2-(chloromethyl)-4-fluoro-1-methoxybenzene Pricemore >>

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